Tetramethylammonium chloride
Overview
Description
Tetramethylammonium chloride (TMAC) is a quaternary ammonium compound that has been extensively studied due to its interesting properties and applications. Research has revealed various phases and structural characteristics of TMAC, as well as its interactions with water and other molecules.
Synthesis Analysis
The synthesis of TMAC-related compounds often involves cation exchange processes. For instance, tetramethylammonium auride was synthesized by cation exchange in liquid ammonia, demonstrating the versatility of TMAC in forming novel compounds with unique properties .
Molecular Structure Analysis
The molecular structure of TMAC has been a subject of investigation in several studies. For example, the crystal structure of tetramethylammonium hydroxide pentahydrate was determined, showing that the TMAC ions occupy polyhedral cages within a hydrogen-bonded framework . Similarly, the structure of tetramethylammonium fluoride tetrahydrate was elucidated, revealing that TMAC ions are situated in voids within a hydrogen-bonded ionic/water framework .
Chemical Reactions Analysis
TMAC participates in various chemical reactions, including those that lead to the formation of complex structures. The crystal structure of the tetramethylammonium salt of the triacontacarbonyldodecarhodate dianion is an example of a complex metal cluster formed with TMAC as the counterion .
Physical and Chemical Properties Analysis
The physical and chemical properties of TMAC have been studied across different phases and temperatures. Proton NMR and piezoelectricity studies have shown that TMAC exhibits multiple phases with different properties, including piezoelectricity in one of the phases . The ionic product of water in concentrated TMAC solutions has been determined, highlighting the interactions between TMAC and water molecules . Molecular dynamics simulations have provided insights into the structural properties of TMAC in aqueous solutions, including the orientation and hydration of the molecules . Additionally, the disorder and polymorphism of TMAC have been explored, revealing the orientational disorder of the cations and suggesting structures for different phases .
Scientific Research Applications
Microwave-Assisted Methylation of Phenols
Tetramethylammonium chloride (TMACl) has been explored as an alternative methylating agent for phenols under microwave-assisted conditions. Its effectiveness was demonstrated in the O-methylation of various phenolic compounds, showcasing its potential in chemical synthesis and modifications (Maraš, Polanc, & Kočevar, 2008).
Tetramethylammonium Hydroxide Production
Research has focused on producing tetramethylammonium hydroxide (TMAH) from TMACl using microbial electrolysis desalination and chemical-production cells. This process highlights TMACl's role in generating valuable chemicals through bioelectrochemical systems (Ye et al., 2017); (Liu et al., 2014).
Aerobic Degradation in Electronic Industries
TMACl, used in the electronic industry, poses environmental concerns due to its toxicity. Studies have evaluated the feasibility of its biological removal from effluents through aerobic processes, indicating its impact and management in industrial waste (Michelis et al., 2017).
Anion-Pyrrole Complex Formation
TMACl has been used to form a unique pyrrole–chloride complex, crystallographically characterized. This research provides insights into molecular interactions and the formation of supramolecular structures (Coles, Gale, & Hursthouse, 2001).
Enhancement of Polymerase Chain Reactions
TMACl has been identified as an enhancer in polymerase chain reactions (PCR), improving the specificity and yield of PCR products. This application is significant in molecular biology and genetic research (Kovárová & Dráber, 2000).
Role in Ionic Liquid Mixtures
TMACl's interaction with similar compounds, leading to a decrease in melting points, has been studied. This research is vital in understanding the properties of ionic liquids and their design for various applications (Abranches et al., 2019).
Electrochemical Applications
The use of TMACl in electrochemical double-layer capacitors has been investigated, focusing on its influence on ion accumulation and capacitance. This application is crucial in the field of energy storage and capacitor technology (Park & Kim, 2017).
Safety And Hazards
properties
IUPAC Name |
tetramethylazanium;chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N.ClH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIZCWYLBDKLSU-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)C.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
||
Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
51-92-3 (Parent) | |
Record name | Tetramethylammonium chloride | |
Source | ChemIDplus | |
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DSSTOX Substance ID |
DTXSID6021749 | |
Record name | Tetramethylammonium chloride | |
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Molecular Weight |
109.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, White hygroscopic solid; [ICSC] White odorless powder; Hygroscopic; [Alfa Aesar MSDS], HYGROSCOPIC WHITE CRYSTALS. | |
Record name | Methanaminium, N,N,N-trimethyl-, chloride (1:1) | |
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Record name | Tetramethylammonium chloride | |
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Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Solubility |
Slightly soluble in ethanol; insoluble in ether, benzene, chloroform; very soluble in methanol, Soluble in alcohol; insoluble in ether, Soluble in water, Solubility in water at 20 °C: very good | |
Record name | Tetramethylammonium chloride | |
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Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Density |
1.1690 at 20 °C/4 °C, 1.17 g/cm³ | |
Record name | Tetramethylammonium chloride | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Vapor Pressure |
0.00000001 [mmHg] | |
Record name | Tetramethylammonium chloride | |
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Product Name |
Tetramethylammonium chloride | |
Color/Form |
Bipyramidal from dilute alcohol, White crystalline solid | |
CAS RN |
75-57-0 | |
Record name | Tetramethylammonium chloride | |
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Record name | Tetramethylammonium chloride | |
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Record name | Methanaminium, N,N,N-trimethyl-, chloride (1:1) | |
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Record name | Tetramethylammonium chloride | |
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Record name | Tetramethylammonium chloride | |
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Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
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Record name | Tetramethylammonium chloride | |
Source | Hazardous Substances Data Bank (HSDB) | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1099 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Melting Point |
420 °C (decomposes), MP: Decomposes, MP: >300 °C | |
Record name | Tetramethylammonium chloride | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7987 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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